Cas no 2183473-22-3 (BDP 630/650 azide)

• Product Name: BDP 630/650 azide
• CAS No: 2183473-22-3
• MF: C₂₆H₂₃BF₂N₆O₂S
• MW: 532.372630357742
• CID: 4641811
• PubChem ID: 154701652
• Update Time: 2025-05-25

BDP 630/650 azide Chemical and Physical Properties

Names and Identifiers

• BDP 630/650 azide
• Boron, [N-(3-azidopropyl)-2-[4-[2-[5-[[5-(2-thienyl)-2H-pyrrol-2-ylidene-kappaN]methyl]-1H-pyrrol-2-yl-kappaN]ethenyl]phenoxy]acetamidato]difluoro-, (T-4)- Coordination Compound
• Boron, [N-a?3-aazidopropyl)a?a?-a[4-a[2-a[5-a[[5-a?2-athienyl)a?a?H-apyrrol-a?-aylidene-aI masculineN]amethyl]a?a?H-apyrrol-a?-ayl-aI masculineN]aethenyl]aphenoxy]aacetamidato]adifluoro-a? (T-a?)a? Coordination Compound
• 2183473-22-3
• DA-51001
• N-(3-azidopropyl)-2-[4-[(E)-2-(2-fluoro-12-thiophen-2-yl-3-aza-1-azonia-2-boratricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl)ethenyl]phenoxy]acetamide;fluoride

• Inchi： 1S/C26H22BFN6O2S.FH/c28-27-33-20(8-9-21(33)17-22-10-13-24(34(22)27)25-3-1-16-37-25)7-4-19-5-11-23(12-6-19)36-18-26(35)30-14-2-15-31-32-29;/h1,3-13,16-17H,2,14-15,18H2;1H/b7-4+;
• InChI Key： DZAURSRDUGCJIN-KQGICBIGSA-N
• SMILES： S1C=CC=C1C1C=CC2=CC3=CC=C(/C=C/C4C=CC(=CC=4)OCC(NCCCN=[N+]=[N-])=O)N3B([N+]2=1)F.[F-]

Computed Properties

• Exact Mass: 532.1664317 g/mol
• Monoisotopic Mass: 532.1664317 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 532.4
• Topological Polar Surface Area: 88.9

Additional information on BDP 630/650 azide

BDP 630/650 Azide: A Comprehensive Overview

The compound with CAS No. 2183473-22-3, commonly referred to as BDP 630/650 Azide, is a cutting-edge material that has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound is a member of the azide family, which is widely recognized for its role in click chemistry and other advanced chemical reactions. The BDP 630/650 azide designation highlights its specific structural characteristics, making it a valuable component in various research and industrial settings.

Recent studies have demonstrated that BDP 630/650 azide exhibits exceptional stability under diverse conditions, which is a critical factor for its use in demanding environments. Its ability to participate in highly efficient click reactions has been extensively documented, with researchers leveraging this property to develop novel materials for drug delivery systems and advanced polymers. The compound's structural integrity and reactivity make it an ideal candidate for applications requiring precise molecular assembly.

In the context of materials science, BDP 630/650 azide has been employed in the synthesis of stimuli-responsive polymers, which are pivotal in fields such as biotechnology and nanotechnology. These polymers can undergo reversible changes in response to external stimuli, such as temperature or pH levels, offering unprecedented control over material properties. The integration of BDP 630/650 azide into these systems has significantly enhanced their performance, paving the way for innovative solutions in medical diagnostics and environmental sensing.

Moreover, the compound's role in drug discovery has been a focal point of recent research. By incorporating BDP 630/650 azide into medicinal chemistry frameworks, scientists have been able to design molecules with improved bioavailability and selectivity. This advancement is particularly promising for the development of targeted therapies, where precise molecular interactions are essential for therapeutic efficacy.

The synthesis of BDP 630/650 azide involves a multi-step process that requires meticulous control over reaction conditions to ensure optimal yield and purity. Researchers have optimized synthetic protocols by incorporating green chemistry principles, reducing environmental impact while maintaining high-quality standards. This approach aligns with global efforts to promote sustainable chemical practices.

Another area where BDP 630/650 azide has shown remarkable potential is in the field of optoelectronics. Its unique electronic properties enable the creation of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs have demonstrated enhanced efficiency in these devices when synthesized with BDP 630/650 azide, contributing to the development of more sustainable energy solutions.

In summary, BDP 630/650 azide (CAS No. 2183473-22-3) stands as a testament to the ongoing innovation in chemical science. Its versatility across multiple disciplines underscores its importance as a key material in modern research and industry. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, driving advancements in technology and medicine.